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Introduction
RG108 is a non-nucleoside small molecule that functions as a DNA methyltransferase (DNMT)

inhibitor.[1][2][3][4] Unlike nucleoside analogs, RG108 is not incorporated into the DNA strand

but instead blocks the active site of DNMT enzymes, preventing the transfer of methyl groups

to cytosine residues.[1][2][5] This inhibitory action leads to a passive, replication-dependent

demethylation of the genome. RG108 has been shown to reactivate epigenetically silenced

tumor suppressor genes and reduce global DNA methylation without significant cytotoxicity.[2]

[3][4] The IC50 for RG108 inhibition of DNMTs is approximately 115 nM in cell-free assays.[1]

[2][3] Accurate assessment of global DNA methylation changes following RG108 treatment is

crucial for understanding its biological effects and for the development of epigenetic-based

therapies.

This document provides detailed protocols for three common methods to assess global DNA

methylation: Luminometric Methylation Assay (LUMA), analysis of repetitive elements (LINE-1

and Alu), and immunofluorescence for 5-methylcytosine (5mC).
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The following table summarizes quantitative data from various studies on the effect of RG108

on global DNA methylation in different cell lines.

Cell Line
RG108
Concentration

Treatment
Duration

Reduction in
Global DNA
Methylation

Reference

Human Bone

Marrow-Derived

Mesenchymal

Stem Cells

(hBMSCs)

50 µM 3 days 42% loss [6][7]

Buffalo Adult

Fibroblasts
20 µM 72 hours

Significant

decrease
[8]

Buffalo Adult

Fibroblasts
100 µM 72 hours

Significant

decrease
[8]

LNCaP and

22Rv1 (Prostate

Cancer)

Not specified Not specified

Decreased

global DNA

methylation

[9]

Human Adipose

Tissue-derived

Stem Cells

(hADSCs)

5 µM 4 days

Upregulation of

pluripotency

genes,

suggesting

methylation

changes

[10][11]
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Mechanism of RG108 as a DNMT Inhibitor
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Workflow for Assessing Global DNA Methylation Changes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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